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Compound of Interest

Compound Name: JNJ-10311795

Cat. No.: B1672990 Get Quote

For Immediate Reference: This document provides crucial safety and logistical information for

the proper disposal of the research chemical JNJ-10311795. Researchers, scientists, and drug

development professionals must adhere to these guidelines to ensure personnel safety and

compliance with environmental regulations. In the absence of a specific Safety Data Sheet

(SDS) for JNJ-10311795, this guidance is formulated based on standard protocols for

hazardous research chemicals, including naphthalene and phosphonic acid derivatives. It is

imperative to treat this compound as hazardous waste.

Immediate Safety and Handling for Disposal
Before initiating any disposal procedures, it is critical to be outfitted with the appropriate

Personal Protective Equipment (PPE) and to operate within a designated, well-ventilated area,

such as a chemical fume hood.

Required Personal Protective Equipment (PPE):
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PPE Item Specification Rationale

Gloves
Chemical-resistant (e.g., Nitrile

rubber)

To prevent skin contact, as

related compounds may cause

skin irritation.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

To protect against splashes

and airborne particles.[1][2]

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.[3]

Respiratory Protection
Use in a well-ventilated area or

with a respirator

To avoid inhalation of dust or

vapors, as related compounds

can be harmful if inhaled.[2]

Waste Segregation and Containment
Proper segregation of waste streams is fundamental to safe disposal. Never mix incompatible

wastes.[4] All waste materials contaminated with JNJ-10311795 must be collected and

disposed of as hazardous waste.

Solid Waste: Collect all contaminated solid materials, such as gloves, pipette tips, weighing

paper, and other disposables, in a designated, leak-proof hazardous waste container.[1] This

container must be clearly labeled as "Hazardous Waste" and include the chemical name

"JNJ-10311795."

Liquid Waste: Collect all liquid waste containing JNJ-10311795, including unused solutions

and the first rinse of any contaminated glassware, in a separate, sealed, and clearly labeled

hazardous waste container.[4] The container should be made of a compatible material (e.g.,

high-density polyethylene or glass).[2]

Sharps Waste: Any contaminated sharps (e.g., needles, razor blades) must be placed in a

designated sharps container that is puncture-resistant and leak-proof.

Empty Containers: To be disposed of as non-hazardous waste, chemical containers must be

triple-rinsed with a suitable solvent. The first rinsate must be collected and disposed of as
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hazardous liquid waste.[4][5] Subsequent rinses may be permissible for drain disposal

depending on institutional policies, but collecting all rinsates as hazardous waste is the most

conservative approach. After rinsing and air-drying in a fume hood, deface or remove the

original label before disposal.[4][6]
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Diagram: Waste Segregation and Containment Workflow.

Decontamination Procedures
All surfaces and laboratory equipment that have come into contact with JNJ-10311795 must be

thoroughly decontaminated to prevent cross-contamination and accidental exposure.[7]

Experimental Protocol for Decontamination:

Preparation: Ensure all necessary PPE is worn. Prepare a cleaning solution of soap and

water, and have a suitable solvent (e.g., ethanol) available.

Initial Wipe-Down: Using disposable towels, wipe down all contaminated surfaces and

equipment with a solvent in which JNJ-10311795 is soluble to remove the bulk of the

chemical residue.

Secondary Cleaning: Wash the same surfaces and equipment with a soap and water

solution to remove any remaining residue.[8]
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Rinsing: If appropriate for the equipment, rinse with water.

Waste Disposal: All cleaning materials (e.g., used towels, wipes) must be disposed of as

solid hazardous waste.[7]

Personal Hygiene: After completing decontamination, thoroughly wash hands and any other

potentially exposed skin.
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Diagram: Step-by-Step Decontamination Process.

Final Disposal Logistics
The disposal of hazardous chemical waste is strictly regulated. Do not dispose of JNJ-
10311795 down the drain or in the regular trash.[3]

Procedural Steps for Final Disposal:

Storage: Store all sealed and labeled hazardous waste containers in a designated satellite

accumulation area within the laboratory.[6] This area should be secure and away from

incompatible materials.

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office to

schedule a pickup for the hazardous waste.[2][3]

Documentation: Complete any required waste inventory forms or tags provided by your EHS

office. This typically includes listing the chemical name and estimating the quantity.
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Professional Disposal: The EHS office will then arrange for the collection and ultimate

disposal by a licensed hazardous waste management company, in compliance with all

federal, state, and local regulations.[6] Pharmaceutical research companies like Janssen

have established programs for managing hazardous waste from their facilities.[9]

By adhering to these procedures, you ensure a safe laboratory environment and the

responsible management of chemical waste, aligning with the best practices of environmental

stewardship in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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